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Compound of Interest

Compound Name: 4,5-Dichloro-1,3-dioxolan-2-one

Cat. No.: B1204053

In-Depth Technical Guide: 4,5-Dichloro-1,3-
dioxolan-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety and property
data for 4,5-Dichloro-1,3-dioxolan-2-one. Due to the limited publicly available experimental
data for this specific compound, this guide also outlines standardized methodologies for
chemical safety and toxicity assessment as recommended by international guidelines.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 4,5-Dichloro-
1,3-dioxolan-2-one. This data is essential for understanding the compound's behavior and for

safe handling and storage.
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Property Value Source
Molecular Formula C3H2CI203 [1]
Molecular Weight 156.95 g/mol [1]

CAS Number 3967-55-3 [1]
Appearance No data available

Melting Point No data available

Boiling Point No data available

Density No data available

Solubility No data available

Hazard Identification and Safety

While specific toxicity data for 4,5-Dichloro-1,3-dioxolan-2-one is largely unavailable, related

chlorinated compounds and the general reactivity of similar chemical structures suggest that it

should be handled with care.[2] The following table outlines general safety information.
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Hazard Category GHS Classification Precautionary Statements
- ) P264, P270,
Acute Toxicity (Oral) No data available
P301+P310+P330
Acute Toxicity (Dermal) No data available P280
Acute Toxicity (Inhalation) No data available P261, P271, P304+P340

P280, P302+P352,
P332+P313, P362+P364

Skin Corrosion/Irritation No data available

. L _ P280, P305+P351+P338,
Serious Eye Damage/Irritation No data available

P337+P313
Respiratory or Skin ) P261, P272, P280,
o No data available
Sensitization P302+P352, P333+P313
Carcinogenicity No data available P201, P202, P280
Reproductive Toxicity No data available P201, P202, P280

Note: Precautionary statements are based on general handling procedures for potentially
hazardous chemicals and are not derived from specific test data for this compound.

Experimental Protocols for Safety Assessment

In the absence of specific experimental data for 4,5-Dichloro-1,3-dioxolan-2-one, this section
details standardized experimental protocols from the Organisation for Economic Co-operation
and Development (OECD) Guidelines for the Testing of Chemicals. These guidelines are
internationally recognized for assessing the safety of chemicals.[3][4]

Acute Oral Toxicity - OECD Test Guideline 425: Up-and-
Down Procedure (UDP)

This method is used to determine the median lethal dose (LD50) of a substance when
administered orally.

e Principle: A sequential dosing method where the outcome of the previously tested animal
determines the dose for the next animal. If an animal survives, the dose for the next animal
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is increased. If an animal dies, the dose is decreased. This approach significantly reduces
the number of animals required for testing.[1]

o Methodology:
o Healthy, young adult rodents (typically female rats) are used.[1]
o Animals are fasted prior to dosing.
o A starting dose, based on available information, is administered to a single animal.
o The animal is observed for signs of toxicity and mortality for up to 14 days.

o The dosing for subsequent animals is adjusted based on the previous outcome using a
predetermined dose progression factor.

o The LD50 is calculated using the maximum likelihood method.

Skin Irritation/Corrosion - OECD Test Guideline 404:
Acute Dermal Irritation/Corrosion

This guideline describes the procedure to assess the potential of a substance to cause skin

irritation or corrosion.
¢ Principle: The test substance is applied to the skin of a single animal in a stepwise manner.
o Methodology:

o Asmall area of the fur of a healthy young adult albino rabbit is clipped.

o A 0.5 mL (liquid) or 0.5 g (solid) dose of the test substance is applied to the skin under a
gauze patch.

o The patch is removed after a 4-hour exposure period.

o The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.
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o The severity of the skin reactions is scored, and the substance is classified based on the
scores.

Eye Irritation/Corrosion - OECD Test Guideline 405:
Acute Eye Irritation/Corrosion

This test evaluates the potential of a substance to cause serious eye damage.

o Principle: The test substance is instilled into the eye of a single animal, and the effects are
observed.

o Methodology:

o Asingle dose of the test substance (0.1 mL for liquids, 0.1 g for solids) is instilled into the
conjunctival sac of one eye of a healthy young adult albino rabbit. The other eye serves as
a control.

o The eyes are examined at 1, 24, 48, and 72 hours after instillation.

o Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis
(swelling).

o The severity of the eye lesions is scored, and the substance is classified based on the
persistence and severity of the observed effects.

Workflows and Logical Relationships

The following diagrams illustrate standardized workflows for chemical safety assessment.
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RAMP Principle for Chemical Safety
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Caption: A workflow for chemical safety based on the RAMP principle.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b1204053?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

New Chemical Substance

Section 1: Physical-Chemical Properties

Section 2: Effects on Biotic Systems (Ecotoxicity) Section 3: Environmental Fate and Behaviour

Comprehensive Risk Assessment

Section 4: Health Effects (Toxicology)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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